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Compound of Interest

Compound Name: TCO-PEG3-CH2-aldehyde

Cat. No.: B8115892

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the quality control, properties, and

applications of TCO-PEG3-CH2-aldehyde, a heterobifunctional linker crucial for advanced

bioconjugation techniques.

Physicochemical Properties and Specifications
TCO-PEG3-CH2-aldehyde is a versatile molecule used in the synthesis of antibody-drug

conjugates (ADCs) and other targeted therapeutic and diagnostic agents.[1][2] It features a

trans-cyclooctene (TCO) group for bioorthogonal "click" chemistry and an aldehyde group for

covalent bonding with amine-containing molecules.[3][4] The polyethylene glycol (PEG) spacer

enhances solubility and reduces steric hindrance.[3][4]

Quantitative data from typical certificates of analysis are summarized below. Note that slight

variations in molecular weight and formula may be reported by different suppliers.

Table 1: Physicochemical Properties
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Parameter Representative Value Source

Chemical Formula C₂₅H₃₆N₂O₇ [3]

C₁₇H₂₉NO₆ [1]

Molecular Weight 476.56 g/mol [3][5]

343.42 g/mol [1][4]

Physical Form Colorless oil / Viscous liquid [3][6]

Solubility
Soluble in DCM, THF,

acetonitrile, DMF, and DMSO
[3]

Table 2: Quality Control Specifications

Parameter Specification Typical Analytical Method

Purity ≥95% (or >90%) HPLC, LCMS

Identity Consistent with structure ¹H NMR, LCMS

Storage -20°C, avoid light N/A

Key Functional Groups and Reactivity
TCO Group for Bioorthogonal Ligation
The TCO moiety reacts with tetrazine-functionalized molecules via an inverse electron demand

Diels-Alder cycloaddition (iEDDA).[1][3] This reaction is exceptionally fast and selective,

proceeding efficiently under mild, aqueous conditions without the need for a copper catalyst,

making it ideal for use in complex biological systems.[3]

Aldehyde Group for Amine Conjugation
The aldehyde group serves as a reactive handle for conjugation to molecules containing

primary amines, such as the lysine residues on proteins or antibodies. The reaction between an

aldehyde and a primary amine forms an imine derivative, also known as a Schiff base.[7][8]

This reaction is reversible and acid-catalyzed.[7][8] For stable linkage, the resulting imine can
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be reduced to a secondary amine. Alternatively, the aldehyde can react with other amine

derivatives like hydrazines or hydroxylamines to form stable hydrazones or oximes,

respectively.[7]

Experimental Protocols
The following are representative protocols for the quality control analysis of TCO-PEG3-CH2-
aldehyde.

Identity and Purity by Liquid Chromatography-Mass
Spectrometry (LCMS)

Objective: To confirm the molecular weight and assess the purity of the compound.

Instrumentation: High-Performance Liquid Chromatography (HPLC) system coupled to a

Mass Spectrometer (MS).

Method:

Sample Preparation: A stock solution of the compound is prepared in acetonitrile or a

similar suitable solvent at a concentration of approximately 1 mg/mL. A dilution to ~50

µg/mL is made in the mobile phase.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 10 minutes.

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

Detection: UV at 214 nm and 254 nm.
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Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Scan Range: m/z 100-1000.

Data Analysis: The retention time of the main peak is recorded. The mass spectrum of the

main peak is analyzed to confirm the presence of the expected molecular ion ([M+H]⁺).

Purity is calculated based on the area of the main peak relative to the total peak area in

the UV chromatogram.

Structural Confirmation by Proton Nuclear Magnetic
Resonance (¹H NMR)

Objective: To confirm the chemical structure of the compound by analyzing the chemical

shifts and integrations of its protons.

Instrumentation: NMR Spectrometer (e.g., 400 MHz).

Method:

Sample Preparation: Approximately 5-10 mg of the compound is dissolved in ~0.7 mL of a

deuterated solvent (e.g., Chloroform-d, CDCl₃).

Acquisition:

A standard proton NMR spectrum is acquired.

Key parameters include a 90° pulse angle, a relaxation delay of 1-2 seconds, and an

acquisition time of 2-4 seconds.

Data Analysis: The resulting spectrum is processed (Fourier transform, phase correction,

baseline correction). The chemical shifts (ppm), splitting patterns, and integrations of the

observed peaks are compared to the expected signals for the TCO-PEG3-CH2-aldehyde
structure. The spectrum should be consistent with the proposed structure.[6]

Visualizations
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TCO-Tetrazine Ligation Pathway
The following diagram illustrates the bioorthogonal reaction between the TCO group of the

linker and a tetrazine-functionalized molecule.
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Caption: Bioorthogonal iEDDA reaction pathway.

Quality Control Experimental Workflow
This diagram outlines the typical workflow for the analysis and certification of a batch of TCO-
PEG3-CH2-aldehyde.
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Caption: Quality control workflow for TCO-PEG3-CH2-aldehyde.

Aldehyde-Amine Conjugation Logic
This diagram shows the logical relationship in the reaction between the aldehyde moiety and a

primary amine to form a Schiff base.
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Caption: Logical flow of Schiff base formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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